Cas no 2248335-03-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methanesulfonylmethyl)-1-benzothiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methanesulfonylmethyl)-1-benzothiophene-2-carboxylate
• CAS No: 2248335-03-5
• MF: C₁₉H₁₃NO₆S₂
• MW: 415.43962264061
• CID: 5864807
• PubChem ID: 165846737
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methanesulfonylmethyl)-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248335-03-5
• EN300-6523029
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methanesulfonylmethyl)-1-benzothiophene-2-carboxylate

• Inchi： 1S/C19H13NO6S2/c1-28(24,25)10-14-11-6-4-5-9-15(11)27-16(14)19(23)26-20-17(21)12-7-2-3-8-13(12)18(20)22/h2-9H,10H2,1H3
• InChI Key： DGMCHIICYVBBIB-UHFFFAOYSA-N
• SMILES： S(C)(CC1=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)SC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 415.01842948g/mol
• Monoisotopic Mass: 415.01842948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 134Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methanesulfonylmethyl)-1-benzothiophene-2-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methanesulfonylmethyl)-1-benzothiophene-2-carboxylate (CAS No. 2248335-03-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methanesulfonylmethyl)-1-benzothiophene-2-carboxylate (CAS No. 2248335-03-5) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a benzothiophene core, a methanesulfonylmethyl substituent, and an isoindole moiety. These structural features contribute to its potential applications in drug design and advanced material synthesis.

Recent studies have highlighted the importance of benzothiophene derivatives in the development of novel therapeutics. The methanesulfonylmethyl group attached to the benzothiophene ring enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the isoindole moiety introduces rigidity and conjugation into the molecule, which can improve its stability and interaction with biological targets.

One of the most exciting developments involving this compound is its potential use in photonic materials. Researchers have demonstrated that the unique electronic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methanesulfonylmethyl)-1-benzothiophene-2-carboxylate make it an excellent candidate for light-emitting diodes (LEDs) and organic photovoltaic devices. The molecule's ability to efficiently absorb and emit light at specific wavelengths has been validated through advanced spectroscopic techniques.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The incorporation of the methanesulfonylmethyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis pathway, reducing production costs and improving scalability.

From a pharmacological perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methanesulfonylmethyl)-1-benzothiophene-2-carboxylate has shown promising activity in preclinical models of neurodegenerative diseases. Its ability to modulate key signaling pathways involved in neuronal protection has positioned it as a potential lead compound for drug development programs targeting conditions such as Alzheimer's disease.

Moreover, the compound's structural versatility has led to its exploration in bioimaging applications. The benzothiophene core serves as a robust scaffold for attaching fluorescent tags, enabling real-time monitoring of cellular processes with high spatial and temporal resolution.

In conclusion, CAS No. 2248335-03_05, or 1,3-dioxo_00Dihydro_0H_Isoindol_0Yl_0Benzothiophene_Carboxylate, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing both medicinal chemistry and materials science research.